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Compound of Interest

Compound Name: (5-Bromopentyl)benzene

Cat. No.: B077549

(5-Bromopentyl)benzene, also known as 1-bromo-5-phenylpentane, is a bifunctional organic
compound featuring a benzene ring and a terminal bromine atom connected by a five-carbon
alkyl chain. This unique structure makes it a versatile intermediate in a wide range of chemical
syntheses, particularly in the fields of medicinal chemistry and materials science. This guide
provides an in-depth analysis of its chemical properties, reactivity, and key applications,
offering valuable insights for researchers, scientists, and professionals in drug development.

Core Chemical and Physical Properties

(5-Bromopentyl)benzene is a clear, colorless to light yellow liquid at room temperature.[1] Its
fundamental properties are summarized in the table below, providing a quick reference for
experimental design and safety considerations.

Property Value Source
Molecular Formula C11H1sBr [1112][3]
Molecular Weight 227.14 g/mol [1][2]13]
Boiling Point 148 °C at 18 mmHg [1114]
Density 1.23 g/mL at 20 °C [1][2]
Refractive Index (n20/D) 1.5320 - 1.5340 [2]

CAS Number 14469-83-1 [2]
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Reactivity and Mechanistic Considerations

The reactivity of (5-bromopentyl)benzene is primarily dictated by two key structural features:
the terminal bromine atom and the aromatic benzene ring.

The Role of the Bromopentyl Group

The bromine atom, being a good leaving group, makes the terminal carbon of the pentyl chain
susceptible to nucleophilic substitution reactions. This allows for the introduction of various
functional groups, making it a valuable building block for more complex molecules.[1] Common
nucleophiles that can displace the bromide ion include hydroxides, alkoxides, cyanides, and
amines.

The pentyl chain also allows for flexibility in molecular design, acting as a spacer between the
reactive bromine site and the phenyl group.

The Influence of the Benzene Ring

The benzene ring provides stability to the molecule and can participate in electrophilic aromatic
substitution reactions.[1][5] However, the alkyl chain is an activating group, directing incoming
electrophiles to the ortho and para positions. It's important to consider the reaction conditions
to control the desired substitution pattern.[6]

Key Synthetic Applications and Protocols

The dual reactivity of (5-bromopentyl)benzene makes it a valuable precursor in several
important synthetic transformations.

Grignhard Reagent Formation and Subsequent Reactions

One of the most significant applications of (5-bromopentyl)benzene is in the formation of the
corresponding Grignard reagent, 5-phenylpentylmagnesium bromide. This is achieved by
reacting (5-bromopentyl)benzene with magnesium metal in an anhydrous ether solvent.[7][8]

Experimental Protocol: Synthesis of 5-Phenylpentylmagnesium Bromide

o Preparation: All glassware must be thoroughly dried in an oven to remove any traces of
water, which would quench the Grignard reagent.[7][9] The reaction should be conducted
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under an inert atmosphere (e.g., nitrogen or argon).

e [Initiation: Magnesium turnings are placed in a round-bottom flask with a small amount of
anhydrous diethyl ether. A crystal of iodine can be added to activate the magnesium surface.

[7]

» Addition: A solution of (5-bromopentyl)benzene in anhydrous diethyl ether is added
dropwise to the magnesium suspension. The reaction is exothermic and may require cooling
to maintain a gentle reflux.[9]

o Completion: The reaction is typically complete when most of the magnesium has been
consumed, and the solution turns a cloudy grayish color.

The resulting Grignard reagent is a powerful nucleophile and a strong base, readily reacting
with a variety of electrophiles such as aldehydes, ketones, esters, and carbon dioxide to form
new carbon-carbon bonds.[3][10]

Caption: Formation of a Grignard reagent and subsequent reaction.

Nucleophilic Substitution Reactions

As previously mentioned, the bromine atom is readily displaced by nucleophiles. A classic
example is the Williamson ether synthesis, where (5-bromopentyl)benzene reacts with an
alkoxide to form an ether.

Experimental Protocol: Williamson Ether Synthesis

o Alkoxide Formation: A solution of an alcohol in a suitable solvent (e.g., THF) is treated with a
strong base like sodium hydride to generate the corresponding alkoxide.

o Substitution: (5-Bromopentyl)benzene is added to the alkoxide solution. The reaction
mixture is typically heated to facilitate the substitution reaction.

o Workup: After the reaction is complete, the mixture is quenched with water and the product is
extracted with an organic solvent. The organic layer is then washed, dried, and concentrated
to yield the desired ether.

Caption: Williamson ether synthesis workflow.
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Friedel-Crafts Alkylation

(5-Bromopentyl)benzene can also act as an alkylating agent in Friedel-Crafts reactions. In the
presence of a Lewis acid catalyst, such as aluminum chloride (AICIs), the phenylpentyl group
can be attached to another aromatic ring.[1]

Safety and Handling

(5-Bromopentyl)benzene is harmful if swallowed and may cause skin and eye irritation.[3] It is
essential to handle this chemical in a well-ventilated fume hood and wear appropriate personal
protective equipment (PPE), including gloves and safety glasses.[11][12] Store the compound
in a cool, dry place away from incompatible materials. For detailed safety information, always
consult the Safety Data Sheet (SDS).

Conclusion

(5-Bromopentyl)benzene is a highly valuable and versatile building block in organic synthesis.
Its dual reactivity, stemming from the labile bromine atom and the stable aromatic ring, allows
for a wide array of chemical transformations. A thorough understanding of its properties and
reactivity is crucial for its effective utilization in the development of novel pharmaceuticals and
advanced materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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